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Compound of Interest

Compound Name: 2,2,5,5-Tetramethylheptane

Cat. No.: B15457728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and

disposal of 2,2,5,5-Tetramethylheptane in a laboratory setting. Given the limited availability of

a specific Safety Data Sheet (SDS) for this compound, the following guidelines are based on its

chemical structure as a branched alkane and the safety profiles of structurally similar

compounds, such as 2,2,4-trimethylpentane (isooctane).

Quantitative Data Summary
The following table summarizes the known and inferred properties of 2,2,5,5-
Tetramethylheptane. Data for the structurally similar compound 2,2,4-trimethylpentane

(isooctane) is provided for comparison to inform safety and handling procedures.
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Property 2,2,5,5-Tetramethylheptane
2,2,4-Trimethylpentane
(Isooctane) - for reference

Molecular Formula C₁₁H₂₄[1] C₈H₁₈

Molecular Weight 156.31 g/mol [1] 114.23 g/mol

CAS Number 61868-47-1[1] 540-84-1

Appearance Inferred: Colorless liquid Colorless liquid

Odor Inferred: Gasoline-like Gasoline-like

Boiling Point Data not readily available 99 °C (210 °F)

Flash Point Inferred: < 22.8 °C (73 °F) -12 °C (10 °F)

Flammability

Inferred: Highly Flammable

(NFPA Flammability Rating: 3)

[2][3][4]

Highly Flammable (NFPA

Flammability Rating: 3)[2][3][4]

Specific Gravity Data not readily available 0.692 g/cm³ at 20 °C

Vapor Pressure Data not readily available 5.5 kPa at 20 °C

Water Solubility Inferred: Insoluble Insoluble

Hazards

Inferred: Flammable liquid and

vapor, Skin irritant, Aspiration

hazard, May cause drowsiness

or dizziness.[5][6][7][8][9]

Flammable liquid and vapor,

Skin irritant, Aspiration hazard,

May cause drowsiness or

dizziness, Very toxic to aquatic

life with long-lasting effects.[5]

[6][7][8][9]

Experimental Protocols
Handling Protocol
Objective: To outline the safe handling procedures for 2,2,5,5-Tetramethylheptane to minimize

exposure and prevent accidents.

Methodology:
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Engineering Controls:

All work with 2,2,5,5-Tetramethylheptane must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[5][6]

Ensure that an emergency eyewash station and safety shower are readily accessible.[7]

Keep away from heat, sparks, open flames, and other ignition sources.[5][6][7][8][9]

Use explosion-proof electrical and lighting equipment.[5][8]

Ground and bond containers when transferring the liquid to prevent static discharge.[5]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn

when handling larger quantities.

Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for

integrity before each use.

Skin and Body Protection: A flame-retardant lab coat is required.[5] When handling larger

volumes, consider a chemical-resistant apron.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, a

NIOSH-approved respirator with an organic vapor cartridge is necessary.[5]

Storage:

Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area

designated for flammable liquids.[5][7]

Store away from incompatible materials such as strong oxidizing agents.[7]

Containers should be stored in a flammable safety cabinet.
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Objective: To provide a safe and effective procedure for cleaning up spills of 2,2,5,5-
Tetramethylheptane.

Methodology:

Immediate Actions:

Alert personnel in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Remove all sources of ignition from the area.[7]

If safe to do so, and you are trained, proceed with the cleanup. For large spills, contact the

institution's environmental health and safety (EHS) department.

Spill Containment and Cleanup:

Don the appropriate PPE as outlined in the handling protocol.

Contain the spill using a non-combustible absorbent material such as vermiculite, sand, or

a commercial solvent spill absorbent. Do not use combustible materials like paper towels

to absorb the bulk of the spill.

Work from the outside of the spill inward to prevent spreading.

Once the liquid is absorbed, use non-sparking tools to collect the material into a

designated, sealable container for hazardous waste.[5][7]

Decontamination:

Wipe the spill area with a cloth dampened with a small amount of a suitable solvent (e.g.,

isopropanol), followed by soap and water.

Place all contaminated materials, including gloves and cleaning cloths, into the hazardous

waste container.
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Objective: To ensure the proper and compliant disposal of 2,2,5,5-Tetramethylheptane waste.

Methodology:

Waste Segregation:

2,2,5,5-Tetramethylheptane is a non-halogenated organic solvent. It must be collected in

a separate waste container from halogenated solvents.

Do not mix with other waste streams such as aqueous waste, strong acids or bases, or

solid waste.

Waste Container:

Use a designated, properly labeled, and leak-proof container for non-halogenated solvent

waste. The container should be made of a material compatible with the solvent.

The container must be kept closed except when adding waste.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full

chemical name: "2,2,5,5-Tetramethylheptane." If it is a mixed waste stream, list all

components and their approximate percentages.

Storage of Waste:

Store the waste container in a designated satellite accumulation area, which should be a

well-ventilated location, such as within a fume hood or a flammable storage cabinet.

Follow all institutional and local regulations for the storage and pickup of hazardous waste.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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